Tert-butyldimethylsilyl trifluoromethanesulfonate
Overview
Description
Tert-butyldimethylsilyl trifluoromethanesulfonate is a highly reactive silylating agent . It is involved in the introduction of a bulky tert-butyl dimethylsilyl group onto a cis-bis (alkenyl)oxirane used in Cope rearrangement . It is also associated with a thiolane and promotes the chalcogenide-Morita-Baylis-Hillman reaction .
Synthesis Analysis
This compound is used to introduce a bulky tert-butyl dimethylsilyl group onto a cis-bis (alkenyl)oxirane, facilitating a room temperature Cope rearrangement . It is also associated with a thiolane and promotes a rapid and efficient chalcogenide-Morita-Baylis-Hillman reaction .Molecular Structure Analysis
The molecular formula of Tert-butyldimethylsilyl trifluoromethanesulfonate is CF3SO3Si(CH3)2C(CH3)3 . Its molecular weight is 264.34 . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
Tert-butyldimethylsilyl trifluoromethanesulfonate is involved in the introduction of a bulky tert-butyl dimethylsilyl group onto a cis-bis (alkenyl)oxirane used in Cope rearrangement . It is associated with a thiolane and promotes the chalcogenide-Morita-Baylis-Hillman reaction .Physical And Chemical Properties Analysis
Tert-butyldimethylsilyl trifluoromethanesulfonate has a refractive index of n20/D 1.385 . It has a boiling point of 65-67 °C/12 mmHg and a density of 1.151 g/mL at 25 °C . It should be stored at a temperature of 2-8°C .Scientific Research Applications
This compound is used to introduce bulky tert-butyl dimethylsilyl groups onto cis-bis(alkenyl)oxirane, which is utilized in Cope rearrangement reactions. This process is significant in organic synthesis as it allows for the formation of complex molecules from simpler precursors .
Chalcogenide-Morita-Baylis-Hillman Reaction
It plays a role in promoting the chalcogenide-Morita-Baylis-Hillman reaction when associated with a thiolane. This reaction is important for creating carbon-carbon bonds in organic synthesis .
Silylation Agent
Tert-butyldimethylsilyl trifluoromethanesulfonate serves as a highly reactive silylating agent . Silylation is a key step in protecting functional groups during multistep synthesis processes .
Mechanism of Action
CF3SO3Si(CH3)2C(CH3)3CF_3SO_3Si(CH_3)_2C(CH_3)_3CF3SO3Si(CH3)2C(CH3)3
. This compound plays a significant role in various chemical reactions due to its unique properties and reactivity .Target of Action
The primary target of Tert-Butyldimethylsilyl Trifluoromethanesulfonate is the reactive groups in organic compounds, particularly hydroxyl groups. The compound acts as a silylating agent, which means it introduces a silyl group (a silicon atom bonded to hydrocarbon groups) into a molecule .
Mode of Action
Tert-Butyldimethylsilyl Trifluoromethanesulfonate interacts with its targets by introducing a bulky tert-butyl dimethylsilyl group onto a molecule. This process is known as silylation. The introduction of the silyl group can significantly alter the reactivity of the molecule, enabling it to undergo further chemical reactions .
Biochemical Pathways
The compound is involved in various biochemical pathways, particularly in the Cope rearrangement and the Morita-Baylis-Hillman reaction. In the Cope rearrangement, it facilitates the transformation of a cis-bis(alkenyl)oxirane to a 2-CF3-4,5-dihydrooxepin .
Action Environment
The action of Tert-Butyldimethylsilyl Trifluoromethanesulfonate can be influenced by various environmental factors. For instance, the presence of moisture can lead to the hydrolysis of the silyl group, reducing the efficacy of the compound. Therefore, it is typically used under anhydrous conditions . The compound is also sensitive to temperature and is usually stored at low temperatures (2-8°C) to maintain its stability .
Safety and Hazards
properties
IUPAC Name |
[tert-butyl(dimethyl)silyl] trifluoromethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15F3O3SSi/c1-6(2,3)15(4,5)13-14(11,12)7(8,9)10/h1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLLIXJBWWFGEHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OS(=O)(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15F3O3SSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50220034 |
Source
|
| Record name | tert-Butyldimethylsilyl trifluoromethanesulphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50220034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyldimethylsilyl trifluoromethanesulfonate | |
CAS RN |
69739-34-0 |
Source
|
| Record name | (1,1-Dimethylethyl)dimethylsilyl 1,1,1-trifluoromethanesulfonate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69739-34-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyldimethylsilyl trifluoromethanesulphonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069739340 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | tert-Butyldimethylsilyl trifluoromethanesulphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50220034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyldimethylsilyl trifluoromethanesulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.344 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | tert-Butyldimethylsilyl trifluoromethanesulfonate | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EE45S257MT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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